Cas no 2045-74-1 (3,3-dimethyl-2-phenyl-4,5-dihydropyrrole)

3,3-dimethyl-2-phenyl-4,5-dihydropyrrole structure
2045-74-1 structure
Product Name:3,3-dimethyl-2-phenyl-4,5-dihydropyrrole
CAS No:2045-74-1
MF:C12H15N
MW:173.254203081131
CID:1397640
PubChem ID:11008409
Update Time:2025-04-20

3,3-dimethyl-2-phenyl-4,5-dihydropyrrole Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethyl-2-phenyl-4,5-dihydropyrrole
    • LogP
    • 2H-PYRROLE, 3,4-DIHYDRO-4,4-DIMETHYL-5-PHENYL-
    • 4,4-dimethyl-5-phenyl-2,3-dihydropyrrole
    • 2045-74-1
    • DTXSID50451644
    • Inchi: 1S/C12H15N/c1-12(2)8-9-13-11(12)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
    • InChI Key: GXGQFPJCAQAUMT-UHFFFAOYSA-N
    • SMILES: N1CCC(C)(C)C=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 173.12055
  • Monoisotopic Mass: 173.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.36
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